Cas no 1340271-10-4 (1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine)

1-(3-Chloropyridin-2-yl)oxy-2-methylbutan-2-amine is a specialized chemical compound featuring a chloropyridinyloxy moiety linked to a branched aliphatic amine. Its unique structure combines a halogenated heterocycle with an amine functional group, making it a versatile intermediate in agrochemical and pharmaceutical synthesis. The presence of the 3-chloropyridinyl group enhances reactivity in substitution reactions, while the 2-methylbutan-2-amine backbone contributes to steric and electronic modulation. This compound is particularly valued for its potential applications in the development of crop protection agents, where its structural motifs may contribute to bioactivity. Its stability and synthetic flexibility make it a useful building block for further derivatization in research and industrial settings.
1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine structure
1340271-10-4 structure
Product Name:1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine
CAS No:1340271-10-4
MF:C10H15ClN2O
MW:214.691901445389
CID:5099574
PubChem ID:64571942
Update Time:2026-03-03

1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Butanamine, 1-[(3-chloro-2-pyridinyl)oxy]-2-methyl-
    • 1-((3-Chloropyridin-2-yl)oxy)-2-methylbutan-2-amine
    • 1-[(3-chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine
    • 1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine
    • Inchi: 1S/C10H15ClN2O/c1-3-10(2,12)7-14-9-8(11)5-4-6-13-9/h4-6H,3,7,12H2,1-2H3
    • InChI Key: KXWMMKQZRYVDAL-UHFFFAOYSA-N
    • SMILES: C(OC1=NC=CC=C1Cl)C(C)(N)CC

1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine Pricemore >>

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Additional information on 1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine

Comprehensive Analysis of 1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine (CAS No. 1340271-10-4): Properties, Applications, and Industry Insights

The compound 1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine (CAS No. 1340271-10-4) is a specialized chemical entity gaining attention in agrochemical and pharmaceutical research. With the increasing demand for novel pyridine derivatives and amine-functionalized compounds, this molecule stands out due to its unique structural features. The presence of both chloropyridine and branched alkylamine moieties contributes to its versatility in synthetic applications.

Recent studies highlight the role of 1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine in developing crop protection agents, aligning with the global focus on sustainable agriculture. Researchers are investigating its potential as an intermediate for next-generation pesticides with improved environmental profiles. The compound's selective reactivity makes it valuable for designing target-specific formulations, addressing the industry's need for precision agrochemicals.

From a synthetic chemistry perspective, the chloropyridine-oxygen linkage in CAS 1340271-10-4 offers interesting possibilities for molecular modifications. Chemists are exploring its use in heterocyclic synthesis and scaffold diversification, particularly in creating bioactive molecules. The 2-methylbutan-2-amine segment provides a sterically hindered amine group that can influence both the compound's physicochemical properties and its biological interactions.

Analytical characterization of 1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine reveals important structure-activity relationships. Advanced techniques like NMR spectroscopy and mass spectrometry confirm the compound's high purity and stability. These properties are crucial for its application in high-value chemical synthesis, where consistency and reproducibility are paramount.

The pharmaceutical industry shows growing interest in pyridine-amine hybrids like CAS 1340271-10-4 for their potential in drug discovery. While not directly bioactive itself, the compound serves as a valuable building block for creating therapeutic candidates. Its molecular architecture allows for the development of compounds with optimized pharmacokinetic profiles and target binding affinity.

Environmental considerations surrounding chloropyridine derivatives have led to improved green chemistry approaches in synthesizing 1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine. Modern production methods emphasize atom economy and waste reduction, responding to regulatory requirements and industry sustainability goals. These advancements make the compound more accessible for research and development purposes.

Quality control standards for 1340271-10-4 have become increasingly stringent, with specifications covering isomeric purity, residual solvents, and heavy metal content. Suppliers now provide comprehensive analytical certificates to meet the demands of GMP-compliant applications. This level of quality assurance supports the compound's use in regulated industries.

Future research directions for 1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine include exploring its structure-activity optimization and developing novel derivatives with enhanced properties. The scientific community continues to investigate its potential in material science applications, particularly in creating functionalized polymers and coordination complexes.

From a commercial perspective, the market for specialty amines like CAS 1340271-10-4 is expanding, driven by innovation in fine chemicals and custom synthesis. Manufacturers are investing in scale-up technologies to meet growing demand while maintaining cost-effectiveness. This balance between quality and affordability makes the compound increasingly accessible for diverse applications.

Safety assessments of 1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine follow established chemical handling protocols, with particular attention to its stability under various conditions. Proper storage recommendations and handling procedures ensure its safe utilization in laboratory and industrial settings. These guidelines contribute to the compound's responsible use across different sectors.

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